Cas no 2418642-28-9 (4-(3-Propan-2-yl-1,2-oxazole-5-carbonyl)thiomorpholine-3-carbonitrile)

• Product Name: 4-(3-Propan-2-yl-1,2-oxazole-5-carbonyl)thiomorpholine-3-carbonitrile
• CAS No: 2418642-28-9
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 6191373
• PubChem ID: 146086936
• Update Time: 2025-06-26

4-(3-Propan-2-yl-1,2-oxazole-5-carbonyl)thiomorpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2418642-28-9
• 4-(3-Propan-2-yl-1,2-oxazole-5-carbonyl)thiomorpholine-3-carbonitrile
• 4-[3-(propan-2-yl)-1,2-oxazole-5-carbonyl]thiomorpholine-3-carbonitrile
• Z1590810824
• EN300-26681022

• Inchi： 1S/C12H15N3O2S/c1-8(2)10-5-11(17-14-10)12(16)15-3-4-18-7-9(15)6-13/h5,8-9H,3-4,7H2,1-2H3
• InChI Key： DLZWDJVEKZRJPJ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2=CC(C(C)C)=NO2)=O)C(C#N)C1

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.4Ų

Additional information on 4-(3-Propan-2-yl-1,2-oxazole-5-carbonyl)thiomorpholine-3-carbonitrile

4-(3-Propan-2-yl-1,2-Oxazole-5-carbonyl)Thiomorpholine-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2418642-28-9, known as 4-(3-Propan-2-yl-1,2-Oxazole-5-carbonyl)Thiomorpholine-3-carbonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiomorpholine ring system and a 1,2-Oxazole moiety, both of which contribute to its versatile reactivity and functional properties.

The thiomorpholine core of this compound is a sulfur-containing heterocyclic ring that is widely recognized for its stability and ability to form strong bonds with other functional groups. The presence of the 1,2-Oxazole group further enhances the molecule's chemical versatility, making it an attractive candidate for use in drug design and materials science. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving the coupling of the thiomorpholine ring with the oxazole-containing fragment. This process typically requires precise control over reaction conditions to ensure optimal yields and purity. The use of advanced catalytic systems has been shown to significantly improve the efficiency of this synthesis pathway, making it more accessible for large-scale production.

The structural features of this compound also make it an ideal candidate for use in advanced materials science applications. For instance, its ability to form stable complexes with metal ions has been leveraged in the development of new coordination polymers and metal organic frameworks (MOFs). These materials hold promise for use in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the pharmacokinetic properties of this compound, with studies demonstrating its excellent bioavailability and metabolic stability. These findings suggest that it could serve as a lead compound for the development of new drugs with improved efficacy and reduced side effects. Additionally, its ability to penetrate cellular membranes efficiently makes it a promising candidate for targeted drug delivery systems.

In conclusion, the compound 4-(3-Propan-2-yl-1,2-Oxazole-5-carbonyl)Thiomorpholine-3-carbonitrile represents a significant advancement in organic chemistry and materials science. Its unique structure and functional properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, its role in shaping future innovations in chemistry and medicine is likely to grow even further.